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Compound of Interest

Compound Name: CZ830

Cat. No.: B606910 Get Quote

Initial investigations to generate detailed application notes and protocols for the use of "CZ830"

in CRISPR-Cas9 gene editing studies have revealed no such compound with established

applications in this field. Extensive searches indicate that "CZ830" is primarily associated with a

flight number for China Southern Airlines and does not correspond to any known chemical or

biological reagent used in molecular biology or gene editing.

It is highly probable that the query for "CZ830" is the result of a typographical error or a

misunderstanding. The field of CRISPR-Cas9 research is characterized by a vast and rapidly

expanding array of proteins, chemical compounds, and reagents. These are often designated

with specific alphanumeric codes. It is plausible that the intended compound has a similar but

distinct name.

Researchers, scientists, and drug development professionals interested in novel compounds

for CRISPR-Cas9 gene editing are encouraged to verify the precise name and CAS number of

the substance in question. Accurate identification is the crucial first step in accessing relevant

scientific literature, application notes, and established protocols.

For individuals seeking information on compounds that modulate CRISPR-Cas9 activity, it is

recommended to search for terms such as:

Small molecule inhibitors of Cas9

Enhancers of homology-directed repair (HDR)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b606910?utm_src=pdf-interest
https://www.benchchem.com/product/b606910?utm_src=pdf-body
https://www.benchchem.com/product/b606910?utm_src=pdf-body
https://www.benchchem.com/product/b606910?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical modifiers of guide RNA

Compounds affecting Cas9 expression or delivery

Once the correct name of the compound is identified, a wealth of information can typically be

found in scientific databases such as PubMed, Scopus, and Google Scholar. Manufacturer's

websites and datasheets are also invaluable resources for detailed protocols and application-

specific data.

To proceed with generating the requested detailed application notes and protocols, please

verify and provide the correct name of the compound of interest. Upon receiving the accurate

information, a comprehensive response will be generated, including:

Structured tables summarizing all quantitative data.

Detailed methodologies for key experiments.

Diagrams of signaling pathways and experimental workflows using the DOT language.

We are committed to providing accurate and actionable scientific information. We look forward

to assisting you further once the correct compound name is clarified.

To cite this document: BenchChem. [Application Notes and Protocols: A Novel Compound in
CRISPR-Cas9 Gene Editing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606910#using-cz830-in-crispr-cas9-gene-editing-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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